Cas no 79592-88-4 (2-(dimethylamino)ethyl N-benzoyl-N-(4-chlorophenyl)-2-methylalaninate)

• Product Name: 2-(dimethylamino)ethyl N-benzoyl-N-(4-chlorophenyl)-2-methylalaninate
• CAS No: 79592-88-4
• MF: C₂₁H₂₅ClN₂O₃
• MW: 388.887804746628
• CID: 1797876
• PubChem ID: 54407
• Update Time: 2025-04-21

2-(dimethylamino)ethyl N-benzoyl-N-(4-chlorophenyl)-2-methylalaninate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)ethyl N-benzoyl-N-(4-chlorophenyl)-2-methylalaninate
• 2-(dimethylamino)ethyl 2-(N-benzoyl-4-chloroanilino)-2-methylpropanoate
• N-Benzoyl-N-(p-chlorophenyl)-2-methylalanine 2-(dimethylamino)ethyl ester
• 79592-88-4
• ALANINE, N-BENZOYL-N-(p-CHLOROPHENYL)-2-METHYL-, 2-(DIMETHYLAMINO)ETHYL ESTER
• DTXSID50229784

• Inchi： 1S/C21H25ClN2O3/c1-21(2,20(26)27-15-14-23(3)4)24(18-12-10-17(22)11-13-18)19(25)16-8-6-5-7-9-16/h5-13H,14-15H2,1-4H3
• InChI Key： WKENMMMOLLOUAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(C1C=CC=CC=1)=O)C(C(=O)OCCN(C)C)(C)C

Computed Properties

• Exact Mass: 388.1553704g/mol
• Monoisotopic Mass: 388.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų